Cas no 2229350-89-2 (3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol
• CAS No: 2229350-89-2
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5866160
• PubChem ID: 165751722
• Update Time: 2025-10-31

3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol
• EN300-1836542
• 2229350-89-2

• Inchi： 1S/C9H13NOS/c10-6-9(3-8(11)4-9)7-1-2-12-5-7/h1-2,5,8,11H,3-4,6,10H2
• InChI Key： SAQLLPHHUZLDGN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol (CAS No: 2229350-89-2)

3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol, identified by the CAS number 2229350-89-2, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule features a cyclobutane core substituted with both an amino methyl group and a thiophene ring, making it a versatile scaffold for the development of novel therapeutic agents. The unique combination of these functional groups imparts distinct chemical and biological properties, which have been explored in various research studies.

The cyclobutane ring in 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol contributes to its rigid molecular framework, which can be advantageous in terms of binding affinity and metabolic stability. This structural motif has been widely investigated for its potential in drug design due to its ability to mimic more complex cyclic structures while maintaining synthetic accessibility. The presence of the amino methyl group enhances the compound's ability to engage in hydrogen bonding interactions, which is crucial for interactions with biological targets such as enzymes and receptors.

The thiophene ring, on the other hand, is a well-known pharmacophore that is frequently incorporated into bioactive molecules. Thiophenes are known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The integration of the thiophene moiety into 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol not only enriches its structural diversity but also opens up possibilities for exploring novel mechanisms of action.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of derivatives of 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol. These studies have highlighted the potential of this compound as a lead molecule for further optimization. For instance, virtual screening approaches have been employed to identify analogs with enhanced binding affinity to specific biological targets. Such computational strategies are instrumental in accelerating the drug discovery process by reducing the reliance on empirical screening.

In vitro studies have begun to unravel the pharmacological profile of 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol. Initial experiments suggest that this compound exhibits promising activity against certain enzymes and cellular pathways relevant to human diseases. Notably, its interaction with protein targets has been explored using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These structural insights have provided valuable information for designing next-generation derivatives with improved efficacy and selectivity.

The synthesis of 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol presents an interesting challenge due to the need to introduce both the amino methyl and thiophene substituents on the cyclobutane ring in a regioselective manner. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have enabled more efficient routes to this compound. These developments are crucial for scalability and cost-effectiveness in pharmaceutical applications.

One particularly notable application of derivatives related to 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol is in the development of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, and their dysregulation is implicated in various diseases, particularly cancer. By targeting specific kinases, compounds derived from this scaffold could potentially modulate signaling pathways involved in disease progression. Preliminary data from preclinical studies indicate that certain analogs exhibit inhibitory activity against relevant kinases with promising pharmacokinetic profiles.

The versatility of 3-(aminomethyl)-3-(thiophen-3-yl)cyclobutan-1-ol also extends to its potential use as a building block for more complex drug candidates. Medicinal chemists have leveraged this scaffold to generate libraries of compounds for high-throughput screening (HTS). HTS campaigns have been instrumental in identifying hits with desirable biological activity, which can then be optimized further through structure-based drug design approaches.

The future direction of research on 3-(aminomethyl)-3-(thiophen-3-y)cyclobutan -1 -ol will likely focus on expanding its therapeutic applications and improving its pharmacological properties. Exploration of its potential in treating neurological disorders, inflammatory conditions, and infectious diseases is an exciting prospect. Additionally, efforts will continue to optimize synthetic routes for large-scale production while maintaining high purity standards.

In conclusion, 3 -(aminomethyl ) - 33 -( thi ophen - 33 - yl ) c yclo bu tan - 11 - ol ( C A S N o : 22 29 35 0 - 89 - 22 ) remains a compelling subject of investigation due to its unique structural features and promising biological activities . The integration o f c yclo bu tane , am ine m ethyl , an d th i o ph e n e moieties offers a rich scaffold f or dr u g d e s ign . With continued advancements i n synthetic chemistry , molecul ar m odeling , an d preclinical stu dies , this compoun d holds great promise f or furthe r explo ration i n m ed icin al ch emistry an d pha rma ceutics . p >